4-ethoxy-3-fluoro-N-(3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl)benzenesulfonamide

• IUPAC Name: 4-ethoxy-3-fluoro-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]benzenesulfonamide
• InChI: InChI=1S/C18H21FN4O3S/c1-3-26-17-7-6-15(10-16(17)19)27(24,25)21-8-4-5-14-11-20-18-9-13(2)22-23(18)12-14/h6-7,9-12,21H,3-5,8H2,1-2H3
• InChI Key: OZCYHEUFNPHSHX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)NCCCC2=CN3C(=CC(=N3)C)N=C2)F
• Molecular Formula: C18H21FN4O3S
• Molecular Weight: 392.4 g/mol
• CAS No.: 1797901-44-0

Description

4-ethoxy-3-fluoro-N-(3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H21FN4O3S and its molecular weight is 392.45. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Derivative Development

Compounds with complex structures, including pyrazolo[1,5-a]pyrimidine derivatives, are often subjects of synthetic chemistry research aimed at developing new pharmaceuticals or materials. For instance, Farag et al. (2011) explored the synthesis of new azole, pyrimidine, pyran, and benzo/naphtho(b)furan derivatives incorporating a thiazolo(3,2-a)benzimidazole moiety, demonstrating the versatility of similar compounds as building blocks in organic synthesis (Farag et al., 2011).

Antitumor and Antimicrobial Activities

Compounds with azole and pyrimidine structures have been investigated for their potential antitumor and antimicrobial activities. For example, Riyadh (2011) synthesized N-arylpyrazole-containing enaminones and studied their reactions, yielding compounds with promising antitumor and antimicrobial properties (Riyadh, 2011).

Central Nervous System Disorders

Li et al. (2016) focused on designing and synthesizing a diverse set of 3-aminopyrazolo[3,4-d]pyrimidinones as phosphodiesterase 1 (PDE1) inhibitors, aiming at treating cognitive impairment associated with neurodegenerative and neuropsychiatric diseases. This indicates the therapeutic potential of related compounds in addressing central nervous system disorders (Li et al., 2016).

Imaging and Diagnostic Applications

Xu et al. (2012) developed 18F-labeled pyrazolo[1,5-a]pyrimidine derivatives for tumor imaging with positron emission tomography (PET), highlighting the utility of such compounds in diagnostic imaging and potentially guiding therapy in oncology (Xu et al., 2012).

Molecular Fluorophores

Castillo et al. (2018) described the synthesis of 3-formylpyrazolo[1,5- a]pyrimidines as key intermediates for the preparation of novel functional fluorophores. These compounds showed significant fluorescence properties, suggesting their application as fluorescent probes for biological and environmental species detection (Castillo et al., 2018).